Cas no 96497-84-6 (1,4,7,10,13,16-Hexaazacyclooctadecane-1,4,7,10,13,16-hexaaceticacid)

• Product Name: 1,4,7,10,13,16-Hexaazacyclooctadecane-1,4,7,10,13,16-hexaaceticacid
• CAS No: 96497-84-6
• MF: C₂₄H₄₂N₆O₁₂
• MW: 606.623286724091
• CID: 751416
• Update Time: 2023-08-03

1,4,7,10,13,16-Hexaazacyclooctadecane-1,4,7,10,13,16-hexaaceticacid Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Hexaazacyclooctadecane-1,4,7,10,13,16-hexaaceticacid
• 2-[4,7,10,13,16-pentakis(carboxymethyl)-1,4,7,10,13,16-hexazacyclooctadec-1-yl]acetic acid

• Inchi： 1S/C24H42N6O12/c31-19(32)13-25-1-2-26(14-20(33)34)5-6-28(16-22(37)38)9-10-30(18-24(41)42)12-11-29(17-23(39)40)8-7-27(4-3-25)15-21(35)36/h1-18H2,(H,31,32)(H,33,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42)
• InChI Key： DPASLKPBIXRUMR-UHFFFAOYSA-N
• SMILES： OC(CN1CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 712
• Topological Polar Surface Area: 243